benzyl 1,3-oxazole-5-carboxylate
Overview
Description
Benzyl 1,3-oxazole-5-carboxylate, also known as BOC-oxazole, is an organic compound belonging to the oxazole family of compounds. It is a colorless solid that is soluble in organic solvents. BOC-oxazole is a versatile chemical reagent that has been used in organic synthesis, particularly in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the study of biochemistry and physiology.
Mechanism of Action
Benzyl 1,3-oxazole-5-carboxylate acts as a nucleophile in organic synthesis. It is able to react with electrophiles, such as carbonyl compounds, and can be used to form carbon-carbon bonds. benzyl 1,3-oxazole-5-carboxylate is also able to react with other nucleophiles, such as amines, and can be used to form amide bonds. Additionally, benzyl 1,3-oxazole-5-carboxylate can be used to form other types of bonds, such as ester bonds, thioester bonds, and ether bonds.
Biochemical and Physiological Effects
benzyl 1,3-oxazole-5-carboxylate has been used in the study of biochemistry and physiology. It can be used to label proteins and peptides for use in mass spectrometry. It has also been used to study the biochemical and physiological effects of compounds on cells. benzyl 1,3-oxazole-5-carboxylate can be used to study the effects of compounds on cell metabolism, cell proliferation, and cell death. Additionally, benzyl 1,3-oxazole-5-carboxylate can be used to study the effects of compounds on gene expression, protein synthesis, and signal transduction pathways.
Advantages and Limitations for Lab Experiments
Benzyl 1,3-oxazole-5-carboxylate has several advantages for use in laboratory experiments. It is a versatile chemical reagent that is soluble in organic solvents and can be used in a variety of reactions. Additionally, benzyl 1,3-oxazole-5-carboxylate is relatively stable and can be stored for long periods of time without degradation. However, there are several limitations to using benzyl 1,3-oxazole-5-carboxylate in laboratory experiments. It is a highly reactive compound and can cause unwanted side reactions if not used properly. Additionally, benzyl 1,3-oxazole-5-carboxylate can be toxic and should be handled with care.
Future Directions
There are several potential future directions for benzyl 1,3-oxazole-5-carboxylate. It could be used in the development of new pharmaceuticals, agrochemicals, and other organic compounds. Additionally, benzyl 1,3-oxazole-5-carboxylate could be used to study the effects of compounds on gene expression, protein synthesis, and signal transduction pathways. benzyl 1,3-oxazole-5-carboxylate could also be used in the study of the biochemical and physiological effects of compounds on cells. Finally, benzyl 1,3-oxazole-5-carboxylate could be used to develop new catalysts for the synthesis of polymers and other organic compounds.
Synthesis Methods
Benzyl 1,3-oxazole-5-carboxylate can be synthesized from the reaction of benzyl bromide and oxazole-5-carboxylic acid in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction produces a mixture of benzyl 1,3-oxazole-5-carboxylate and benzyl 1,3-oxazole-5-carboxylic acid. The mixture is then purified by recrystallization or column chromatography to yield pure benzyl 1,3-oxazole-5-carboxylate.
Scientific Research Applications
Benzyl 1,3-oxazole-5-carboxylate is used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, particularly in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the study of biochemistry and physiology, as it can be used to label proteins and peptides for use in mass spectrometry. Additionally, benzyl 1,3-oxazole-5-carboxylate can be used as a catalyst for the synthesis of polymers, as well as for the synthesis of other organic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for benzyl 1,3-oxazole-5-carboxylate involves the condensation of benzylamine with ethyl 2-bromoacetate to form benzyl 2-bromoacetamidoacetate, which is then cyclized with sodium ethoxide to form benzyl 1,3-oxazole-5-carboxylate.", "Starting Materials": [ "Benzylamine", "Ethyl 2-bromoacetate", "Sodium ethoxide" ], "Reaction": [ "Step 1: Benzylamine is reacted with ethyl 2-bromoacetate in the presence of a base such as sodium hydroxide to form benzyl 2-bromoacetamidoacetate.", "Step 2: Benzyl 2-bromoacetamidoacetate is cyclized with sodium ethoxide in ethanol to form benzyl 1,3-oxazole-5-carboxylate.", "Step 3: The product is purified by recrystallization from ethanol." ] } | |
CAS RN |
2680533-67-7 |
Product Name |
benzyl 1,3-oxazole-5-carboxylate |
Molecular Formula |
C11H9NO3 |
Molecular Weight |
203.2 |
Purity |
0 |
Origin of Product |
United States |
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